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Compound Name: 4-Methoxybiphenyl

Cat. No.: B1664174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Methoxybiphenyl, a significant biphenyl derivative, serves as a crucial intermediate in the

synthesis of pharmaceuticals, agrochemicals, and liquid crystals. Its molecular structure,

comprising a methoxy group substituted on a biphenyl scaffold, imparts unique

physicochemical properties that are critical for its application in various scientific and industrial

domains. This technical guide provides a comprehensive overview of the melting and boiling

points of 4-Methoxybiphenyl, detailing the experimental methodologies for their determination.

Furthermore, it elucidates a key synthetic route and a significant metabolic pathway involving

this compound, visualized through clear, structured diagrams to facilitate a deeper

understanding for researchers, scientists, and professionals in drug development.

Core Physicochemical Properties
The melting and boiling points of 4-Methoxybiphenyl are fundamental physical constants that

are indicative of its purity and are essential for its handling, purification, and application in

various synthetic procedures. The data presented below has been compiled from various

reputable chemical suppliers and databases.
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Property Value Conditions Source(s)

Melting Point 86 - 90 °C (lit.)

[Chem-Impex, Sigma-

Aldrich, Fisher

Scientific]

Boiling Point 157 °C at 10 mmHg

[Chem-Impex,

PubChem,

ChemicalBook]

Experimental Protocols
The following sections describe standardized laboratory procedures for the determination of the

melting and boiling points of a crystalline organic compound such as 4-Methoxybiphenyl.

Determination of Melting Point (Capillary Method)
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. For a pure crystalline solid, this transition occurs over a narrow temperature range. The

capillary method is a widely used technique for this determination.[1][2]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: A small amount of dry 4-Methoxybiphenyl is finely ground using a

mortar and pestle. The open end of a capillary tube is then pressed into the powder. The

tube is inverted and tapped gently to pack the solid into the sealed end, aiming for a sample

height of 2-3 mm.[1]
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Apparatus Setup (Mel-Temp): The capillary tube is inserted into the heating block of the

apparatus.

Apparatus Setup (Thiele Tube): The capillary tube is attached to a thermometer using a

rubber band, ensuring the sample is aligned with the thermometer bulb. The assembly is

then inserted into a Thiele tube containing a high-boiling point oil (e.g., mineral oil or silicone

oil).

Heating: The apparatus is heated gently. For an unknown sample, a rapid initial heating can

be performed to determine an approximate melting range. Subsequently, for an accurate

measurement, the temperature should be raised slowly, at a rate of 1-2 °C per minute, as it

approaches the expected melting point.[3]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has transformed

into a clear liquid is recorded as the end of the melting range. For a pure compound, this

range is typically narrow (0.5-2 °C).[4]

Determination of Boiling Point at Reduced Pressure
(Thiele Tube Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. Since organic compounds can decompose at their

atmospheric boiling points, distillation under reduced pressure is often employed.

Apparatus:

Thiele tube

Small test tube

Capillary tube (sealed at one end)

Thermometer

Vacuum source
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Procedure:

Sample Preparation: A small volume (a few milliliters) of 4-Methoxybiphenyl is placed in the

small test tube. A capillary tube, with its sealed end uppermost, is placed inside the test tube

containing the liquid.

Apparatus Setup: The test tube is attached to a thermometer and placed in a Thiele tube

filled with a suitable heating oil. The apparatus is connected to a vacuum source, and the

pressure is reduced to the desired value (e.g., 10 mmHg).

Heating: The side arm of the Thiele tube is gently heated. A stream of bubbles will emerge

from the open end of the capillary tube as the trapped air expands and escapes.

Observation: Heating is continued until a continuous and rapid stream of bubbles is

observed. The heat source is then removed, and the apparatus is allowed to cool slowly.

Boiling Point Determination: The temperature at which the bubbling stops and the liquid just

begins to enter the capillary tube is recorded as the boiling point of the substance at that

reduced pressure.[5]

Mandatory Visualizations
The following diagrams illustrate a common synthetic route for 4-Methoxybiphenyl and its

metabolic fate in biological systems.

Synthesis of 4-Methoxybiphenyl via Suzuki-Miyaura
Coupling
The Suzuki-Miyaura cross-coupling reaction is a powerful and widely used method for the

formation of carbon-carbon bonds, particularly for the synthesis of biaryl compounds like 4-
Methoxybiphenyl. The reaction typically involves the coupling of an aryl halide with an

arylboronic acid, catalyzed by a palladium complex.
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Reactants & Catalyst Setup
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Experimental workflow for the synthesis of 4-Methoxybiphenyl.

Metabolic Pathway of 4-Methoxybiphenyl
In biological systems, 4-Methoxybiphenyl undergoes metabolism primarily in the liver. The

process is initiated by the cytochrome P450 enzyme system, which demethylates the

compound to form 4-hydroxybiphenyl. This metabolite is then conjugated with sulfate or

glucuronic acid to increase its water solubility and facilitate its excretion.[6]
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Metabolic pathway of 4-Methoxybiphenyl in the liver.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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